Cas no 2770359-05-0 (Ethanamine, 2-chloro-2-fluoro-N-methyl-)

• Product Name: Ethanamine, 2-chloro-2-fluoro-N-methyl-
• CAS No: 2770359-05-0
• MF: C₃H₇ClFN
• MW: 111.545783281326
• CID: 5912709
• PubChem ID: 165478454
• Update Time: 2025-10-24

Ethanamine, 2-chloro-2-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2770359-05-0
• (2-chloro-2-fluoroethyl)(methyl)amine
• EN300-37402309
• Ethanamine, 2-chloro-2-fluoro-N-methyl-

• Inchi： 1S/C3H7ClFN/c1-6-2-3(4)5/h3,6H,2H2,1H3
• InChI Key： ZBFUELRLFNFTDT-UHFFFAOYSA-N
• SMILES： C(NC)C(Cl)F

Computed Properties

• Exact Mass: 111.0251051g/mol
• Monoisotopic Mass: 111.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 34
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 102.0±30.0 °C(Predicted)
• pka: 7.66±0.10(Predicted)

Additional information on Ethanamine, 2-chloro-2-fluoro-N-methyl-

Ethanamine, 2-Chloro-2-Fluoro-N-Methyl: A Comprehensive Overview

Ethanamine, 2-chloro-2-fluoro-N-methyl, also known by its CAS number CAS No. 2770359-05-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the family of ethanamines, which are derivatives of ethylamine, and it is characterized by its unique structure featuring a chlorine atom and a fluorine atom at the second carbon position. The presence of these halogens imparts distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular formula of Ethanamine, 2-chloro-2-fluoro-N-methyl is C4H8ClFNO, with a molecular weight of approximately 141.6 g/mol. Its structure consists of a two-carbon chain (ethane) with an amine group (-NH-) at one end and a methyl group (-CH3) attached to the nitrogen atom. The second carbon in the chain is substituted with both chlorine and fluorine atoms, creating a highly reactive site due to the electronegativity of these halogens. This substitution pattern not only influences the compound's reactivity but also plays a crucial role in its potential applications.

Recent studies have highlighted the importance of Ethanamine, 2-chloro-2-fluoro-N-methyl in the field of medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors. For instance, its ability to act as a chiral auxiliary has been utilized in asymmetric synthesis, enabling the production of enantiomerically pure compounds that are critical in drug development.

In addition to its role in medicinal chemistry, this compound has found applications in materials science. Its reactivity towards nucleophilic substitution reactions makes it an ideal candidate for synthesizing polymers with tailored properties. Recent advancements in polymer chemistry have demonstrated how Ethanamine, 2-chloro-2-fluoro-N-methyl can be used to create high-performance materials for use in electronics and aerospace industries.

The synthesis of Ethanamine, 2-chloro-2-fluoro-N-methyl typically involves multi-step processes that require precise control over reaction conditions. One common method involves the nucleophilic substitution of an appropriate precursor with methylamine in the presence of suitable catalysts. Recent research has focused on optimizing these reaction conditions to improve yield and purity, making the compound more accessible for large-scale production.

From an environmental perspective, understanding the fate and transport of Ethanamine, 2-chloro-2-fluoro-N-methyl in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under aerobic conditions due to its reactive halogen atoms. However, further research is needed to fully understand its behavior in different environmental compartments and its potential toxicity to aquatic organisms.

In conclusion, Ethanamine, 2-chloro-2-fluoro-N-methyl (CAS No. 2770359-05-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial processes. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future advancements in chemistry.